

Introduction: Unveiling the Therapeutic Potential of a Novel Thiophene Derivative

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 1-(4-iodothiophen-2-yl)methanamine hydrochloride

CAS No.: 2839138-72-4

Cat. No.: B6607831

[Get Quote](#)

The thiophene ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs with a wide array of pharmacological activities, including antipsychotic, antidepressant, and anti-inflammatory effects[1][2]. Its bioisosteric relationship with the phenyl ring, coupled with its unique electronic properties, allows for novel interactions with biological targets[3]. The compound **1-(4-iodothiophen-2-yl)methanamine hydrochloride** presents a novel structure with potential for therapeutic intervention within the central nervous system (CNS). The presence of a methanamine side chain attached to the thiophene core is a common feature in many centrally acting agents, suggesting a potential interaction with monoaminergic systems. This guide outlines a series of putative mechanisms of action for this compound and provides a comprehensive experimental framework for their validation.

Our investigation is predicated on the hypothesis that **1-(4-iodothiophen-2-yl)methanamine hydrochloride** modulates monoaminergic neurotransmission through one or more of the following mechanisms: inhibition of monoamine oxidase (MAO), direct interaction with serotonin (5-HT) receptors, or direct interaction with dopamine (DA) receptors. This document will serve as a technical roadmap for researchers and drug development professionals to systematically investigate these possibilities.

Putative Mechanism 1: Inhibition of Monoamine Oxidase (MAO)

Scientific Rationale:

Monoamine oxidases (MAO-A and MAO-B) are key enzymes in the degradation of monoamine neurotransmitters, including serotonin, dopamine, and norepinephrine[4]. Inhibition of these enzymes increases the synaptic availability of these neurotransmitters and is a clinically validated strategy for the treatment of depression and Parkinson's disease[4][5]. Several thiophene-containing compounds have been identified as potent MAO inhibitors[3][5][6][7][8]. The structural similarity of **1-(4-iodothiophen-2-yl)methanamine hydrochloride** to known MAO inhibitors makes this a primary putative mechanism.

Experimental Validation: In Vitro MAO-A and MAO-B Inhibition Assays

A fluorometric assay is a robust and high-throughput method to determine the inhibitory potential of a test compound against MAO-A and MAO-B[9][10]. This assay measures the production of hydrogen peroxide, a byproduct of MAO activity, which in the presence of horseradish peroxidase (HRP) converts a non-fluorescent substrate (e.g., Amplex® Red) into a highly fluorescent product (resorufin)[9].

Experimental Protocol:


- Reagent Preparation:

- Prepare a 100 mM potassium phosphate buffer (pH 7.4)[9].
- Reconstitute recombinant human MAO-A and MAO-B enzymes in the assay buffer[9].
- Prepare stock solutions of the substrate (e.g., p-Tyramine for both MAO-A and MAO-B) and positive controls (Clorgyline for MAO-A; Selegiline for MAO-B)[9].
- Prepare a stock solution of the test compound, **1-(4-iodothiophen-2-yl)methanamine hydrochloride**, in an appropriate solvent (e.g., DMSO).
- Prepare a working solution of the detection reagents containing Amplex® Red and HRP in the assay buffer.
- Assay Procedure (96-well plate format):
 - To each well of a black, flat-bottom 96-well plate, add the MAO enzyme (either MAO-A or MAO-B).
 - Add the test compound at various concentrations (typically in a serial dilution). For control wells, add the positive control inhibitor or vehicle.
 - Incubate the plate for a predefined period (e.g., 15 minutes) at room temperature to allow the compound to interact with the enzyme.
 - Initiate the enzymatic reaction by adding the substrate to all wells.
 - Immediately add the detection reagents (Amplex® Red and HRP).
 - Incubate the plate, protected from light, at 37°C for 30-60 minutes.
 - Measure the fluorescence intensity using a microplate reader with excitation at 530-560 nm and emission at 580-590 nm[9].
- Data Analysis:
 - Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.
 - Plot the percentage of inhibition against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Data Presentation: MAO Inhibition Profile

Compound	MAO-A IC50 (nM)	MAO-B IC50 (nM)	Selectivity Index (MAO-B/MAO-A)
1-(4-iodothiophen-2-yl)methanamine hydrochloride	To be determined	To be determined	To be determined
Clorgyline (Positive Control)	Expected <10	Expected >1000	>100
Selegiline (Positive Control)	Expected >1000	Expected <20	<0.02

Visualization: MAO Inhibition Assay Workflow



[Click to download full resolution via product page](#)

Caption: Workflow for the in vitro fluorometric MAO inhibition assay.

Putative Mechanism 2: Serotonergic System Modulation

Scientific Rationale:

The serotonin system is a critical regulator of mood, cognition, and behavior, and a primary target for many psychotropic medications[11]. Thiophene derivatives have been shown to act as ligands for various serotonin receptors, including agonists and antagonists[12][13][14]. The structural features of **1-(4-iodothiophen-2-yl)methanamine hydrochloride** are consistent with pharmacophores known to interact with 5-HT receptors.

Experimental Validation: Radioligand Binding Assays for 5-HT Receptors

Radioligand binding assays are the gold standard for determining the affinity of a compound for a specific receptor subtype[12][15]. These assays measure the ability of a test compound to compete with a radiolabeled ligand for binding to the receptor[16][17].

Experimental Protocol:

- Membrane Preparation:
 - Prepare cell membranes from a cell line stably expressing the human 5-HT receptor subtype of interest (e.g., 5-HT2A, 5-HT2B) or from brain tissue known to be rich in the target receptor (e.g., rat frontal cortex for 5-HT2A)[17][18].
 - Homogenize the cells or tissue in a cold lysis buffer and centrifuge to pellet the membranes.
 - Wash the membrane pellet and resuspend it in an appropriate assay buffer. Determine the protein concentration of the membrane preparation.
- Binding Assay (96-well filter plate format):
 - To each well of a 96-well filter plate (presoaked with a blocking agent like polyethyleneimine), add the membrane preparation, the radiolabeled ligand (e.g., [3H]ketanserin for 5-HT2A), and the test compound at various concentrations[16][17].
 - For total binding, add vehicle instead of the test compound. For non-specific binding, add a high concentration of a known unlabeled ligand.
 - Incubate the plate for a sufficient time to reach binding equilibrium (e.g., 60 minutes at 30°C)[16].
 - Terminate the binding reaction by rapid vacuum filtration, washing the filters with ice-cold wash buffer to remove unbound radioligand.
 - Dry the filters, add scintillation cocktail, and count the radioactivity using a microplate scintillation counter.


- Data Analysis:

- Calculate the specific binding at each concentration of the test compound by subtracting the non-specific binding from the total binding.
- Plot the percentage of specific binding against the logarithm of the test compound concentration and fit the data to a one-site competition curve to determine the IC₅₀ value.
- Calculate the inhibitory constant (K_i) using the Cheng-Prusoff equation: $K_i = IC_{50} / (1 + [L]/K_d)$, where [L] is the concentration of the radioligand and K_d is its dissociation constant.

Data Presentation: 5-HT Receptor Binding Affinity Profile

Receptor Subtype	Radioligand	Test Compound K _i (nM)
5-HT _{2A}	[3H]Ketanserin	To be determined
5-HT _{2B}	[3H]LSD	To be determined
5-HT Transporter (SERT)	[3H]Citalopram	To be determined

Visualization: Radioligand Binding Assay Workflow

[Click to download full resolution via product page](#)

Caption: General workflow for a competitive radioligand binding assay.

Putative Mechanism 3: Dopaminergic System Modulation

Scientific Rationale:

The dopaminergic system is integral to motor control, motivation, and reward. Dysregulation of this system is implicated in Parkinson's disease, schizophrenia, and addiction. Thiophene-based molecules have been successfully developed as dopamine receptor agonists and antagonists[19][20]. Therefore, it is plausible that **1-(4-iodothiophen-2-yl)methanamine hydrochloride** interacts with dopamine receptors.

Experimental Validation: Radioligand Binding Assays for Dopamine Receptors

Similar to the serotonergic targets, radioligand binding assays will be employed to determine the affinity of the compound for key dopamine receptor subtypes, such as D1 and D2.

Experimental Protocol:

The protocol is analogous to the one described for 5-HT receptors, with the following modifications:

- Receptor Source: Use cell membranes from cell lines expressing human D1 or D2 receptors, or from brain regions with high expression (e.g., striatum).
- Radioligands:
 - For D1 receptors: [3H]SCH23390
 - For D2 receptors: [3H]Spiperone or [3H]Raclopride

Data Presentation: Dopamine Receptor Binding Affinity Profile

Receptor Subtype	Radioligand	Test Compound Ki (nM)
D1	[3H]SCH23390	To be determined
D2	[3H]Raclopride	To be determined

In Vivo Corroboration: Brain Microdialysis

Scientific Rationale:

While in vitro assays are crucial for identifying molecular targets, in vivo studies are necessary to confirm that the compound engages these targets in a living system and produces a functional effect. In vivo microdialysis is a powerful technique that allows for the measurement of extracellular neurotransmitter levels in specific brain regions of freely moving animals[21][22][23]. If **1-(4-iodothiophen-2-yl)methanamine hydrochloride** inhibits MAO or interacts with 5-HT/DA receptors to alter neurotransmitter release or reuptake, this will be reflected as a change in the extracellular concentrations of serotonin, dopamine, and their metabolites[21].

Experimental Workflow:


- Surgical Implantation:
 - Anesthetize a rodent (e.g., rat) and stereotactically implant a microdialysis guide cannula targeting a brain region of interest (e.g., striatum for dopamine, prefrontal cortex for serotonin and dopamine).

- Allow the animal to recover from surgery.
- Microdialysis Procedure:
 - On the day of the experiment, insert a microdialysis probe through the guide cannula.
 - Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a constant, low flow rate (e.g., 1-2 $\mu\text{L}/\text{min}$)[24].
 - Collect baseline dialysate samples at regular intervals (e.g., every 20 minutes).
 - Administer **1-(4-iodothiophen-2-yl)methanamine hydrochloride** (e.g., via intraperitoneal injection) and continue collecting dialysate samples.
- Neurochemical Analysis:
 - Analyze the dialysate samples for levels of dopamine, serotonin, and their metabolites (e.g., DOPAC, HVA, 5-HIAA) using high-performance liquid chromatography with electrochemical detection (HPLC-ED) or mass spectrometry[24].
- Data Analysis:
 - Express the post-administration neurotransmitter levels as a percentage of the average baseline levels.
 - Use statistical analysis (e.g., ANOVA) to determine if the compound significantly alters neurotransmitter levels compared to a vehicle-treated control group.

Data Presentation: In Vivo Neurochemical Effects

Brain Region	Neurotransmitter	Peak Effect (% of Baseline)	Time to Peak (min)
Prefrontal Cortex	Serotonin	To be determined	To be determined
Striatum	Dopamine	To be determined	To be determined

Visualization: In Vivo Microdialysis Experimental Setup



[Click to download full resolution via product page](#)

Caption: Workflow for an in vivo microdialysis experiment.

Synthesis and Conclusion

This technical guide provides a structured and experimentally robust approach to elucidating the putative mechanism of action of **1-(4-iodothiophen-2-yl)methanamine hydrochloride**. By systematically investigating its potential as a monoamine oxidase inhibitor and as a ligand for serotonin and dopamine receptors, researchers can build a comprehensive pharmacological profile of this novel compound. The integration of in vitro target identification with in vivo functional readouts will provide the necessary evidence to understand how this molecule exerts its effects within the central nervous system, paving the way for its potential development as a therapeutic agent. The causality-driven experimental design ensures that each step logically informs the next, creating a self-validating system for mechanism of action discovery.

References

- de la Peña, J. B., et al. (2015). In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery. *Expert Opinion on Drug Discovery*, 10(9), 925-940. [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFMS38NPuEE3oswFTSHcndFwfHAKEPo87oi3OCn8Wiv--bnlte5x1fetLpu9Qeun9dds9oDxrc2eKiB1J49NwVgZ5JFhFGIGpAQyI6eWpLL2v4FVrxVvdusppSOQXz-gvURWWIP_pSOrVs2Eds=]
- BenchChem. (2025). Application Notes and Protocols for Monoamine Oxidase A and B Inhibition Assays. [<https://www.benchchem.com>].
- Di Chiara, G. (1990). Estimation of in-vivo neurotransmitter release by brain microdialysis: the issue of validity. *Journal of Neuroscience Methods*, 34(1-3), 29-34. [<https://pubmed.ncbi.nlm.nih.gov/2250165/>]
- Buczynski, M. W., & Gregus, A. (n.d.). In Vivo Microdialysis. Buczynski/Gregus Lab. [<https://www.buczynskilab.com/in-vivo-microdialysis>]
- Li, Y., et al. (2024). Microdialysis coupled with droplet microfluidics and mass spectrometry for determination of neurotransmitters in vivo with high temporal resolution. *Analytical Chemistry*, 96(12), 4813-4820. [<https://pubs.rsc.org/en/content/articlelanding/2024/an/d3an02081a>]
- Pronexus Analytical AB. (n.d.). Benefits of in vivo monitoring | Microdialysis. [<https://www.pronexus.se/neuroscience/benefits-of-in-vivo-monitoring/>]
- El-Subbagh, H. I., et al. (2001). Substituted hexahydrobenzo[f]thieno[c]quinolines as dopamine D1-selective agonists: synthesis and biological evaluation in vitro and in vivo. *Journal of Medicinal Chemistry*, 44(18), 2915-2922. [<https://pubmed.ncbi.nlm.nih.gov/11520197/>]
- Secci, D., et al. (2019). Benzo[b]thiophen-3-ol derivatives as effective inhibitors of human monoamine oxidase: design, synthesis, and biological activity. *Journal of Enzyme Inhibition and Medicinal Chemistry*, 34(1), 1511-1525. [<https://pubmed.ncbi.nlm.nih.gov/31422706/>]
- Arrighi, F., et al. (2024). Novel Insights on Benzo[b]thiophene Analogues for MAO-B Inhibition and Neuroprotection: Design, Synthesis, Molecular Modelling Studies and Biological Activity. *Molecules*, 29(5), 1145. [<https://www.mdpi.com/1420-3049/29/5/1145>]
- Cortés, R., Vilaró, M. T., & Mengod, G. (2016). Visualization of 5-HT Receptors Using Radioligand-Binding Autoradiography. *Current Protocols in Pharmacology*, 75, 8.3.1-8.3.20. [<https://pubmed.ncbi.nlm.nih.gov/27960027/>]
- Lansdell, M. I., et al. (2022). Discovery of Highly Potent Serotonin 5-HT₂ Receptor Agonists Inspired by Heteroyohimbine Natural Products. *ACS Chemical Neuroscience*, 13(7), 1007-1018. [<https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8995493/>]
- Arrighi, F. (2024). New perspectives on the Benzo[b]thiophene-3-ole scaffold: design, synthesis, and biological evaluation of novel monoamine oxidase inhibitors & photocatalytic functionalization of Dehydroalanine-derived peptides in batch and flow. [<https://iris.uniroma1.it/handle/11573/1722797>]
- Mathew, B., et al. (2015). Design of thiophene based chalcone for the recognition of MOA isoforms. *Bioorganic & Medicinal Chemistry Letters*, 25(15), 2954-2958. [https://www.researchgate.net/publication/277007736_Design_of_thiophene_based_chalcone_for_the_recognition_of_MOA_isoforms]
- Reaction Biology. (n.d.). 5-HT_{2B} Biochemical Binding Assay Service. [<https://www.reactionbiology.com/service/gpcr-gtpase-and-binding-assays/biochemical-binding-assays/5-ht2b-binding-assay>]
- Hasan, R., et al. (2023). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. *RSC Medicinal Chemistry*, 14(11), 2139-2162. [<https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10662701/>]
- Zhou, H., et al. (2010). A Fluorescent-Based, High-Throughput Assay for Detecting Inhibitors of Human Monoamine Oxidase A and B. *Assay and Drug Development Technologies*, 8(3), 349-357. [https://www.researchgate.net/publication/44627052_A_Fluorescent-Based_High-Throughput_Assay_for_Detecting_Inhibitors_of_Human_Monoamine_Oxidase_A_and_B]
- Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. [<https://www.giffordbioscience.com/s/Radioligand-Binding-Assay-Protocol.pdf>]
- Herraiz, T. (2023). Assay of MAO Inhibition by Chromatographic Techniques (HPLC/HPLC-MS). In *Methods in Molecular Biology* (Vol. 2708, pp. 205-219). Springer. [https://link.springer.com/protocol/10.1007/978-1-0716-3408-4_13]
- Abu-Izza, K., & Taha, M. O. (2013). Modulating dopamine receptors subtype selectivity by thiophene and benzothiophene based derivatives. *European Journal of Medicinal Chemistry*, 70, 427-448. [<https://www.semanticscholar.org/paper/Modulating-dopamine-receptors-subtype-selectivity-Abu-Izza-Taha/52a88390b16853a47d25e4c02741d7d061483f8b>]
- Hasan, R., et al. (2023). Medicinal chemistry-based perspective on thiophene and its derivatives: Exploring the structural insights to discover plausible druggable leads. *RSC Medicinal Chemistry*, 14(11), 2139-2162. [https://www.researchgate.net/publication/376036814_Medicinal_chemistry-based_perspective_on_thiophene_and_its_derivatives_Exploring_the_structural_insights_to_discover_plausible_druggable_leads]

- Mishra, R., et al. (2021). Synthesis, Pharmacological Evaluation, and In-Silico Studies of Thiophene Derivatives. *Oncologie*, 23(3), 349-363. [<https://www.techscience.com/oncologie/v23n3/43372>]
- van de Witte, S. V., et al. (2000). Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates. *Analytical Biochemistry*, 283(2), 245-251. [<https://pubmed.ncbi.nlm.nih.gov/10933878/>]
- Bio-Techne. (n.d.). Monoamine Oxidase Assay Kit. [https://www.bio-technique.com/p/assays-kits-and-reagents/monoamine-oxidase-assay-kit_ka1632]
- Pérez-Silanes, S., et al. (2011). Novel Benzo[b]thiophene Derivatives as New Potential Antidepressants with Rapid Onset of Action. *Journal of Medicinal Chemistry*, 54(10), 3553-3562. [<https://dadun.unav.edu/handle/10171/20050>]
- Cypotex. (n.d.). Monoamine Oxidase (MAO) Inhibition Assay. [<https://www.evotec.com/en/asset/o/4283>]
- Lima, L. M., & Barreiro, E. J. (2021). Thiophene-Based Compounds. In *Encyclopedia*. MDPI. [<https://encyclopedia.pub/entry/17586>]
- Iqbal, M. A., et al. (2022). Naturally and synthetic Thiophene-Based Compounds with Potential pharmacological and Toxicological response. *International Journal of Pharmaceutical Research and Applications*, 7(3), 253-263. [<https://www.ijprajournal.com/ijpr/article/view/2934>]
- Mishra, R., Kumar, N., & Sachan, N. (2021). Synthesis and Pharmacological Study of Thiophene Derivatives. *International Journal of Pharmaceutical Quality Assurance*, 12(3), 282-291. [<https://www.impactfactor>]
- Patel, D. R., et al. (2023). Pharmacological Uses of Thiophene Derivatives. *EPRA International Journal of Multidisciplinary Research (IJMR)*, 9(6), 183-189. [<https://www.scribd>]
- Mishra, R., et al. (2021). Synthesis, Pharmacological Evaluation, and In-Silico Studies of Thiophene Derivatives. *Oncologie*, 23(3), 349-363. [<https://www.techscience.com/oncologie/v23n3/43372/pdf>]
- Zhang, L., & He, B. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. *Biophysics Reports*, 2(1), 1-8. [<https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5575510/>]
- Skolnick, P., et al. (2002). Thiophene derivatives: a new series of potent norepinephrine and serotonin reuptake inhibitors. *Bioorganic & Medicinal Chemistry Letters*, 12(7), 1049-1052. [<https://pubmed.ncbi.nlm.nih.gov/11909695/>]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. encyclopedia.pub [encyclopedia.pub]
- 2. ijprajournal.com [ijprajournal.com]
- 3. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 4. evotec.com [evotec.com]
- 5. Novel Insights on Benzo[b]thiophene Analogues for MAO-B Inhibition and Neuroprotection: Design, Synthesis, Molecular Modelling Studies and Biological Activity | MDPI [mdpi.com]
- 6. Benzo[b]thiophen-3-ol derivatives as effective inhibitors of human monoamine oxidase: design, synthesis, and biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. New perspectives on the Benzo[b]thiophene-3-ole scaffold: design, synthesis, and biological evaluation of novel monoamine oxidase inhibitors & photocatalytic functionalization of Dehydroalanine-derived peptides in batch and flow [iris.uniroma1.it]
- 8. researchgate.net [researchgate.net]
- 9. pdf.benchchem.com [pdf.benchchem.com]
- 10. researchgate.net [researchgate.net]
- 11. dadun.unav.edu [dadun.unav.edu]
- 12. Visualization of 5-HT Receptors Using Radioligand-Binding Autoradiography - PubMed [pubmed.ncbi.nlm.nih.gov]

- [13. Discovery of Highly Potent Serotonin 5-HT₂ Receptor Agonists Inspired by Heteroyohimbine Natural Products - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [14. Thiophene derivatives: a new series of potent norepinephrine and serotonin reuptake inhibitors - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [15. biophysics-reports.org \[biophysics-reports.org\]](#)
- [16. giffordbioscience.com \[giffordbioscience.com\]](#)
- [17. Development of a 5-hydroxytryptamine\(2A\) receptor binding assay for high throughput screening using 96-well microfilter plates - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [18. reactionbiology.com \[reactionbiology.com\]](#)
- [19. Substituted hexahydrobenzo\[f\]thieno\[c\]quinolines as dopamine D1-selective agonists: synthesis and biological evaluation in vitro and in vivo - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [20. semanticscholar.org \[semanticscholar.org\]](#)
- [21. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [22. Estimation of in-vivo neurotransmitter release by brain microdialysis: the issue of validity - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [23. Benefits of in vivo monitoring | Microdialysis | Pronexus \[pronexusanalytical.com\]](#)
- [24. Microdialysis coupled with droplet microfluidics and mass spectrometry for determination of neurotransmitters in vivo with high temporal resolution - Analyst \(RSC Publishing\) DOI:10.1039/D4AN00112E \[pubs.rsc.org\]](#)
- [To cite this document: BenchChem. \[Introduction: Unveiling the Therapeutic Potential of a Novel Thiophene Derivative\]. BenchChem, \[2026\]. \[Online PDF\]. Available at: \[https://www.benchchem.com/product/b6607831/docs#introduction-unveiling-the-therapeutic-potential-of-a-novel-thiophene-derivative\]](#)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)

